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Compound of Interest

Compound Name: NSC 1940-d8

Cat. No.: B12389685 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or disposal protocol for a compound

designated "NSC 1940-d8" is publicly available. This document provides essential safety and

disposal procedures based on general best practices for handling deuterated, potentially

hazardous organic compounds in a research laboratory setting. Researchers must always

consult their institution's Environmental Health and Safety (EHS) office for specific guidance

and comply with all local, state, and federal regulations.

This guide provides a procedural, step-by-step framework for the safe handling and disposal of

chemical waste, ensuring the safety of laboratory personnel and environmental compliance.

Hazard Identification and Risk Assessment
Before handling NSC 1940-d8, a thorough risk assessment is critical. Since the specific

hazards are unknown, it should be treated as a hazardous substance. General hazards

associated with novel organic compounds may include:

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.

Flammability: Potential to be flammable, especially if dissolved in a flammable solvent.

Reactivity: Potential for violent reactions with incompatible materials.[1]

The deuterated nature of the compound (d8) does not typically alter its chemical hazards,

which are determined by the parent molecule. However, it is a valuable material, and recovery
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or recycling may be considered where feasible.[2][3]

Personal Protective Equipment (PPE)
When handling NSC 1940-d8 and its waste, the following minimum PPE is required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat is mandatory. For larger quantities or potential for splashing, a

chemical-resistant apron is recommended.

Respiratory Protection: If handling the compound as a powder or creating aerosols, use a

certified respirator within a fume hood.[5]

Waste Collection and Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.[6]

Do Not Mix Wastes: Never mix NSC 1940-d8 waste with other waste streams unless

explicitly permitted by your EHS office.[7] In particular, do not mix hazardous waste with non-

hazardous waste.[8]

Solid vs. Liquid Waste: Collect solid waste (e.g., contaminated filter paper, gloves) separately

from liquid waste.

Solvent Compatibility: If NSC 1940-d8 is in a solvent, segregate it based on the solvent type

(e.g., halogenated vs. non-halogenated solvents).[9]

Avoid Incompatibles: Keep waste containers away from incompatible chemicals. For

example, store acids and bases separately, and keep oxidizing agents away from organic

compounds.[6]

Quantitative Data for Hazardous Waste Storage
The following table summarizes key quantitative limits for storing hazardous waste in a

laboratory's Satellite Accumulation Area (SAA).[1]
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Parameter Guideline Citation

Maximum SAA Volume
55 gallons of total hazardous

waste
[1]

Maximum Acutely Toxic Waste
1 quart of liquid or 1 kilogram

of solid (for P-listed wastes)
[1]

Container Fill Level

Do not fill beyond the neck;

leave at least one-inch of

headspace

[6]

SAA Storage Time Limit

Up to 12 months for partially

filled, properly labeled

containers

[1]

Full Container Removal

Must be removed from the

SAA within three (3) days of

becoming full

[1][6]

pH Range for Drain Disposal

pH > 5.0 and < 12.5 (for

specific, non-hazardous

aqueous solutions only; NOT

for NSC 1940-d8)

[6]

Experimental Protocol: Preparing a Hazardous
Waste Container for Disposal
This protocol outlines the step-by-step methodology for collecting and labeling NSC 1940-d8
waste for pickup by your institution's EHS department.

Methodology:

Select a Compatible Container:

Choose a container made of a material that is compatible with the waste (e.g., glass for

solvents, plastic for acids/bases).[6] The container must be in good condition with no leaks

or cracks.[7]
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Whenever possible, use the original manufacturer's container.[9] If reusing a container,

ensure it is triple-rinsed and that the original label is fully defaced or removed.[7][8]

Label the Container:

Before adding any waste, affix a "Hazardous Waste" label provided by your EHS office to

the container.[7]

Write the full chemical name: "NSC 1940-d8". Do not use abbreviations or chemical

formulas.[7]

List all constituents, including solvents, by percentage. The total must equal 100%.

Indicate the start date of accumulation (the date the first drop of waste is added).

Add Waste to the Container:

Perform all waste additions within a fume hood to minimize inhalation exposure.

Use a funnel to prevent spills.

Do not fill the container beyond 90% capacity or the designated fill line to allow for

expansion.[6]

Store the Container Securely:

Keep the waste container securely capped at all times, except when adding waste.[6][7]

Store the container in a designated and properly signed Satellite Accumulation Area (SAA)

at or near the point of generation.[1][6]

Ensure the SAA has secondary containment (e.g., a spill tray) to contain any potential

leaks.[7]

Arrange for Disposal:

Once the container is full or waste is no longer being generated, complete the hazardous

waste label with the final volume/percentage information.
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Submit a request for waste pickup to your EHS office according to their specific

procedures.

Visualizations: Disposal Workflows
The following diagrams illustrate the logical processes for chemical waste management and

segregation.
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Diagram 1: General Chemical Waste Disposal Workflow
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Caption: General workflow for hazardous chemical waste from generation to disposal.
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Diagram 2: Chemical Waste Segregation Decision Tree
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Caption: Decision tree for segregating different types of chemical laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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